Cas no 878062-91-0 (N-4-(dimethylamino)phenyl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide)

• Product Name: N-4-(dimethylamino)phenyl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide
• CAS No: 878062-91-0
• MF: C₂₅H₂₅N₃O₃S
• MW: 447.54930472374
• CID: 5511076
• Update Time: 2025-06-15

N-4-(dimethylamino)phenyl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzylsulfonylindol-1-yl)-N-[4-(dimethylamino)phenyl]acetamide
• N-4-(dimethylamino)phenyl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide

• Inchi： 1S/C25H25N3O3S/c1-27(2)21-14-12-20(13-15-21)26-25(29)17-28-16-24(22-10-6-7-11-23(22)28)32(30,31)18-19-8-4-3-5-9-19/h3-16H,17-18H2,1-2H3,(H,26,29)
• InChI Key： IMQJGEHYMOHVTR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N(C)C)C=C1)(=O)CN1C2=C(C=CC=C2)C(S(CC2=CC=CC=C2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-4-(dimethylamino)phenyl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide

Comprehensive Overview of N-4-(dimethylamino)phenyl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide (CAS No. 878062-91-0)

N-4-(dimethylamino)phenyl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide, with the CAS number 878062-91-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an indole core with a sulfonyl group and a dimethylamino substituent, making it a subject of interest for its potential applications in drug discovery and development.

The compound's intricate structure, particularly the presence of the phenylmethanesulfonyl moiety, suggests its relevance in modulating biological pathways. Researchers have explored its interactions with enzymes and receptors, focusing on its potential as a kinase inhibitor or GPCR modulator. These properties align with current trends in precision medicine and targeted therapy, where molecules with selective binding capabilities are highly sought after.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational drug design. N-4-(dimethylamino)phenyl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide fits into this paradigm due to its modular design, which allows for further derivatization. This adaptability is crucial for addressing challenges in drug resistance and improving bioavailability—topics frequently searched by professionals in the field.

Another area of interest is the compound's potential role in neuropharmacology. The indole scaffold is a common feature in compounds affecting the central nervous system (CNS), such as serotonin analogs. Coupled with the dimethylamino group, which often enhances blood-brain barrier penetration, this molecule could be explored for CNS-related applications. This aligns with growing public and scientific interest in mental health therapeutics and neurodegenerative disease research.

From a synthetic chemistry perspective, the sulfonyl group in N-4-(dimethylamino)phenyl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide offers opportunities for further functionalization. Sulfonyl-containing compounds are known for their stability and versatility, making them valuable intermediates in medicinal chemistry. This aspect is particularly relevant to researchers investigating proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities.

The compound's CAS number 878062-91-0 serves as a critical identifier in regulatory and commercial contexts, ensuring precise communication across global research and supply chains. As the pharmaceutical industry increasingly relies on AI-driven compound databases and digital chemistry platforms, accurate identifiers like this facilitate efficient data mining and collaboration.

Environmental and green chemistry considerations are also pertinent when discussing such compounds. Researchers are exploring sustainable synthesis routes for complex molecules like N-4-(dimethylamino)phenyl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide, focusing on atom economy and reduced waste. This reflects broader industry shifts toward green pharmaceuticals—a topic frequently queried in academic and industrial search engines.

In summary, N-4-(dimethylamino)phenyl-2-(3-phenylmethanesulfonyl-1H-indol-1-yl)acetamide represents a compelling case study in modern drug discovery. Its structural features, potential applications, and relevance to contemporary research trends make it a valuable subject for further investigation. As the scientific community continues to prioritize personalized medicine and sustainable chemistry, compounds like this will remain at the forefront of innovation.